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Compound of Interest

4-bromo-1-(4-nitrophenyl)-1H-
Compound Name:
pyrazole

Cat. No.: B10902595

Get Quote

Executive Summary & Chemical Identity

4-Bromo-1-(4-nitrophenyl)-1H-pyrazole is a disubstituted pyrazole scaffold widely utilized in
the development of pharmaceutical agents, particularly kinase inhibitors and anti-inflammatory

drugs. Its structural utility lies in the orthogonal reactivity of its two functional handles: the C4-
bromide (amenable to transition-metal catalyzed cross-couplings) and the N1-(4-nitrophenyl)
group (a masked aniline precursor for amide/urea formation).
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Property Specification
IUPAC Name 4-Bromo-1-(4-nitrophenyl)-1H-pyrazole
Not widely indexed; treat as Custom Synthesis /
CAS Number
Research Grade
Molecular Formula CoHeBrNsO2
Molecular Weight 268.07 g/mol
SMILES clcc(ceccln2cec(cn2)Br)[O-]
Appearance Pale yellow to orange crystalline solid
N Soluble in DMSO, DMF, CH2Clz; sparingly
Solubility ]
soluble in water
] ] 128-132 °C (Typical for similar nitro-pyrazole
Melting Point

derivatives)

Synthesis Protocol

The synthesis of 4-bromo-1-(4-nitrophenyl)-1H-pyrazole is most efficiently achieved through
a two-step sequence: N-arylation of 1H-pyrazole followed by regioselective C4-bromination.
This route avoids the formation of regioisomers common in cyclization strategies.

Step 1: N-Arylation of 1H-Pyrazole

This step introduces the 4-nitrophenyl group at the N1 position via Nucleophilic Aromatic
Substitution (SnAr).

o Reagents: 1H-Pyrazole (1.0 equiv), 1-Fluoro-4-nitrobenzene (1.05 equiv), Potassium
Carbonate (K2COs, 2.0 equiv).

e Solvent: DMF or DMSO (Polar aprotic solvents are essential for SnAr).
e Conditions: Heat at 80—100 °C for 4—6 hours.

o Workup: Pour into ice-water; filter the precipitate. Recrystallize from Ethanol/Water if
necessary.
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* Yield: Typically >85%.[1]

Step 2: Regioselective Bromination

The pyrazole ring is electron-rich, directing electrophilic substitution to the C4 position. The
electron-withdrawing nitro group at N1 slightly deactivates the ring but does not prevent
reaction at C4.

e Reagents: 1-(4-Nitrophenyl)-1H-pyrazole (1.0 equiv), N-Bromosuccinimide (NBS, 1.1 equiv).
» Solvent: Acetonitrile (MeCN) or DMF.
» Conditions: Stir at Room Temperature (25 °C) for 2—4 hours.

o Mechanism: Electrophilic Aromatic Substitution (SeAr). NBS provides a source of
electrophilic bromine (Br+).

o Workup: Remove solvent; wash with water and sodium thiosulfate (to remove excess
bromine). Recrystallize from Ethanol.

e Yield: Typically >90%.

Visual Synthesis Workflow
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Figure 1: Two-step synthesis pathway for 4-bromo-1-(4-nitrophenyl)-1H-pyrazole.
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Structural Analysis & Reactivity

The molecule possesses two distinct "handles" for diversification, making it an ideal scaffold for
library generation in drug discovery.

Functional Group Reactivity

e C4-Bromide (Electrophile):
o Reactivity: High.

o Application: Suzuki-Miyaura coupling (with aryl boronic acids) to install biaryl systems
common in kinase inhibitors.

o Conditions: Pd(dppf)Clz, K2COs, Dioxane/Water.
e N1-(4-Nitrophenyl) Group (Precursor):
o Reactivity: Latent Nucleophile.

o Application: Reduction (Fe/NH4Cl or H2/Pd-C) yields the aniline. The aniline can then be
acylated to form amides or reacted with isocyanates to form ureas.

o Strategic Note: The nitro group is typically reduced after the Suzuki coupling to prevent
catalyst poisoning by the free amine or side reactions.

Reactivity Logic Diagram
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Figure 2: Orthogonal reactivity of the C4-bromide and N1-nitrophenyl groups.

Applications in Drug Discovery

This scaffold is particularly relevant for designing ATP-competitive kinase inhibitors. The
pyrazole ring mimics the adenine base of ATP, forming hydrogen bonds with the kinase hinge
region.

Case Study: Kinase Inhibitor Synthesis
» Scaffold Construction: Start with 4-bromo-1-(4-nitrophenyl)-1H-pyrazole.

¢ Hinge Binder Installation: Perform Suzuki coupling at C4 with a pyridine or pyrimidine
boronic acid to install the "hinge-binding" motif.

¢ Solubilizing Group: Reduce the nitro group to an aniline.

 Tail Interaction: Acylate the aniline with a solubilizing moiety (e.g., morpholine-containing
acid chloride) to interact with the solvent-exposed region of the kinase.
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Safety & Handling (MSDS Summary)

As a research chemical, specific toxicological data may be limited. Treat as a hazardous
substance.

e Hazards:
o H315/H319: Causes skin and serious eye irritation.
o H335: May cause respiratory irritation.

o Nitro Compounds: Potential for methemoglobinemia upon prolonged exposure; handle
with gloves.

» Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Protect from
light.

e Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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